N-(6-ethoxy-1,3-benzothiazol-2-yl)-1-prop-2-ynylpiperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “N-(6-ethoxy-1,3-benzothiazol-2-yl)-1-prop-2-ynylpiperidine-4-carboxamide” is a complex organic molecule that contains several functional groups, including an ethoxy group, a benzothiazole ring, a propynyl group, a piperidine ring, and a carboxamide group .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Unfortunately, without specific literature or experimental data, it’s challenging to provide a detailed synthesis analysis .Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The benzothiazole and piperidine rings, along with the ethoxy, propynyl, and carboxamide groups, would all contribute to the overall structure .Chemical Reactions Analysis
The reactivity of this compound would be influenced by its functional groups. For example, the ethoxy group might be susceptible to reactions with acids, while the carboxamide group could participate in reactions with bases .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound, such as its melting point, boiling point, and solubility, would be influenced by its molecular structure. The presence of polar functional groups like carboxamide could enhance its solubility in polar solvents .Scientific Research Applications
Synthesis and Antimicrobial Activity
Research has demonstrated the synthesis of new pyridine derivatives incorporating benzothiazole units, revealing variable and modest antimicrobial activities against bacteria and fungi. This indicates the potential utility of benzothiazole derivatives, including compounds structurally related to N-(6-ethoxy-1,3-benzothiazol-2-yl)-1-prop-2-ynylpiperidine-4-carboxamide, in developing new antimicrobial agents (Patel, Agravat, & Shaikh, 2011).
Diuretic Activity
Another avenue of research explored the synthesis of biphenyl benzothiazole-2-carboxamide derivatives, demonstrating promising diuretic activity in vivo. This suggests that benzothiazole derivatives might have applications in treating conditions requiring diuretic intervention (Yar & Ansari, 2009).
Corrosion Inhibition
Benzothiazole derivatives have also been studied for their potential as corrosion inhibitors for carbon steel in acidic solutions. The research found that these compounds can offer high inhibition efficiencies, suggesting their utility in protecting industrial materials against corrosion (Hu et al., 2016).
Cytotoxic and Antimicrobial Activities
Further studies have synthesized benzothiazole derivatives, including N-(benzo[d]thiazol-2-yl)cyclohexanecarboxamides and carbothioamides, to evaluate their cytotoxic and antimicrobial activities. Some compounds demonstrated significant cytotoxicity against cancer cell lines and moderate inhibitory effects on bacterial and fungal growth (Nam et al., 2010).
Electrochemical Synthesis
Electrochemical methods have been employed to synthesize benzothiazoles and thiazolopyridines from thioamides, highlighting a metal- and reagent-free approach to accessing a variety of benzothiazole derivatives. This method underscores the versatility of electrochemical techniques in synthesizing compounds potentially including N-(6-ethoxy-1,3-benzothiazol-2-yl)-1-prop-2-ynylpiperidine-4-carboxamide (Qian et al., 2017).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-(6-ethoxy-1,3-benzothiazol-2-yl)-1-prop-2-ynylpiperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O2S/c1-3-9-21-10-7-13(8-11-21)17(22)20-18-19-15-6-5-14(23-4-2)12-16(15)24-18/h1,5-6,12-13H,4,7-11H2,2H3,(H,19,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GJTZLMSSWGVKIW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC2=C(C=C1)N=C(S2)NC(=O)C3CCN(CC3)CC#C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(6-ethoxy-1,3-benzothiazol-2-yl)-1-prop-2-ynylpiperidine-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.